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Compound of Interest

Compound Name: SR19881

Cat. No.: B2936513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel mitochondrial uncoupler,

SR19881, with established alternatives, namely the classical uncoupler FCCP and the more

recent novel uncoupler BAM15. The objective is to furnish researchers with the necessary data

and methodologies to make informed decisions regarding the selection of a mitochondrial

uncoupler for their specific research applications.

Executive Summary
Mitochondrial uncouplers are molecules that dissipate the proton gradient across the inner

mitochondrial membrane, leading to an increase in oxygen consumption that is not coupled to

ATP synthesis. This property makes them invaluable tools for studying mitochondrial function

and as potential therapeutic agents for metabolic diseases. While classical uncouplers like

Carbonyl Cyanide p-(Trifluoromethoxy)phenylhydrazone (FCCP) are potent, they often exhibit

off-target effects and a narrow therapeutic window. Newer compounds, such as BAM15, have

been developed to offer improved selectivity and a better safety profile. This guide focuses on

the validation of SR19881 as a selective mitochondrial uncoupler, presenting its performance

characteristics alongside FCCP and BAM15.
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The following tables summarize the key quantitative parameters for SR19881, FCCP, and

BAM15, facilitating a direct comparison of their efficacy and safety profiles.

Table 1: Efficacy in Stimulating Mitochondrial Respiration

Parameter SR19881 FCCP BAM15 Source

EC50 for Oxygen

Consumption

Rate (OCR)

Data Not Publicly

Available
~100-300 nM ~300-500 nM [1]

Maximal

Respiration (% of

Basal)

Data Not Publicly

Available
~250-400% ~300-500% [1]

Optimal

Concentration

Range

Data Not Publicly

Available
Narrow Wide [2]

Table 2: Effect on Mitochondrial Membrane Potential (ΔΨm)

Parameter SR19881 FCCP BAM15 Source

EC50 for ΔΨm

Depolarization

Data Not Publicly

Available
~100-500 nM ~500-1000 nM [1]

Selectivity for

Mitochondria vs.

Plasma

Membrane

Data Not Publicly

Available
Low High [1]

Table 3: Cytotoxicity Profile
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Parameter SR19881 FCCP BAM15 Source

EC50 for

Cytotoxicity (e.g.,

in HepG2 cells)

Data Not Publicly

Available
~5-10 µM > 50 µM [1]

Therapeutic

Index

(Cytotoxicity

EC50 / OCR

EC50)

Data Not Publicly

Available
~16-100 > 100 [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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